10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride

• Molecular Formula: C14H22Cl2N2O
• Molecular Weight: 305.2 g/mol
• IUPAC Name: 10-benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decane;dihydrochloride
• InChI: InChI=1S/C14H20N2O.2ClH/c1-2-4-12(5-3-1)9-16-13-6-7-15-8-14(16)11-17-10-13;;/h1-5,13-15H,6-11H2;2*1H
• InChI Key: ORXZIABLXIRJSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2COCC1N2CC3=CC=CC=C3.Cl.Cl

Description

10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride is a chemical compound with the molecular formula C14H20N2O.2ClH. It is known for its unique bicyclic structure, which includes a benzyl group, an oxa (oxygen) bridge, and diaza (nitrogen) components. This compound is often used in various scientific research applications due to its distinctive chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride typically involves the reaction of benzylamine with a suitable precursor that contains the oxa and diaza components. The reaction is usually carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the formation of the desired bicyclic structure .

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable methods, such as continuous flow synthesis. This approach allows for the efficient and consistent production of large quantities of the compound while maintaining high purity levels .

Chemical Reactions Analysis

Types of Reactions

10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the compound’s structure by adding hydrogen atoms.

Substitution: The benzyl group or other parts of the molecule can be substituted with different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it useful in studying biological processes and interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride involves its interaction with specific molecular targets and pathways. The compound’s bicyclic structure allows it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decanedihydrochloride include:

• 10-Benzyl-8-oxa-3,10-diaza-bicyclo[4.3.1]decane
• 10-Benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decane dihydrochloride

Uniqueness

What sets this compound apart from similar compounds is its specific combination of functional groups and its unique bicyclic structure. This distinctiveness contributes to its versatility and effectiveness in various scientific applications .